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Compound of Interest

Compound Name: Cyanoacetic acid

Cat. No.: B1669376 Get Quote

An In-depth Technical Guide to Cyanoacetic Acid (CAS 372-09-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyanoacetic acid (CAS 372-09-8), also known as malonic mononitrile, is a highly versatile

organic compound featuring both a nitrile and a carboxylic acid functional group.[1][2] This dual

functionality makes it a critical building block and intermediate in a wide range of chemical

syntheses.[3] Its strong acidity and reactivity are leveraged in the production of

pharmaceuticals, agrochemicals, dyes, and polymers.[4][5] In the pharmaceutical industry, it is

a key precursor for the synthesis of numerous drugs, including caffeine, barbiturates, and

vitamin B6.[5][6][7] This guide provides a comprehensive overview of the physicochemical

properties, synthesis, key reactions, experimental protocols, and applications of cyanoacetic
acid, with a focus on its relevance to drug development and organic synthesis.

Physicochemical and Spectroscopic Data
Cyanoacetic acid is a white, hygroscopic crystalline solid.[1][8] It is highly soluble in water,

ethanol, and ether.[7]
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Property Value Reference(s)

CAS Number 372-09-8 [9]

Molecular Formula C₃H₃NO₂ [9]

Molecular Weight 85.06 g/mol [2][9]

Appearance
White to off-white hygroscopic

crystals
[1][4][8]

Melting Point 64-72 °C [4][9]

Boiling Point 108 °C at 0.15 mmHg [4][9]

Density ~1.287 g/cm³ [1]

pKa ~2.5 [1][10]

Solubility
Soluble in water (1000 g/L at

20 °C), ethanol, and ether
[1][7][9]

Vapor Pressure 0.1 mmHg at 100 °C [9][11]

Flash Point 107 °C (225 °F) [1][8]

Decomposition Temp. 160 °C (320 °F) [2]

Table 2: Identification and Registry Numbers
Identifier Value Reference(s)

EC Number 206-743-9 [1][9]

PubChem CID 9740 [1][4]

Beilstein Reference 506325 [1][9]

UN Number 1759 [1]

SMILES O=C(O)CC#N [9][12]

InChI Key
MLIREBYILWEBDM-

UHFFFAOYSA-N
[9][12]
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Synthesis and Key Reactions
Synthesis of Cyanoacetic Acid
The primary industrial synthesis of cyanoacetic acid involves the reaction of a chloroacetate

salt with sodium cyanide, followed by acidification. This process is a variation of the Kolbe

nitrile synthesis.[1][10]

Sodium Chloroacetate
(ClCH₂COONa)

Sodium Cyanoacetate
(NCCH₂COONa)

 Cyanidation 

Sodium Cyanide
(NaCN)

Cyanoacetic Acid
(NCCH₂COOH)

 Acidification 

NaCl + 

Hydrochloric Acid
(HCl)

NaCl + 

Core Precursor

Key Intermediates

Pharmaceutical End-Products

Cyanoacetic Acid
(CAS 372-09-8)

Ethyl Cyanoacetate

Esterification

Heterocyclic Compounds

Condensation/
Cyclization

Caffeine, Vitamin B6,
Barbiturates

Dextromethorphan,
Amiloride

Anti-inflammatory &
Anti-cancer Agents
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Start: Combine Reactants
(Aldehyde, Cyanoacetic Acid, KOH, Water)

Microwave Irradiation
(50W, 75°C, 20 min)

Monitor by TLC

Acidify with HCl

Reaction Complete

Extract with Ethyl Acetate

Dry & Evaporate Solvent

Purify Product
(Recrystallization/Chromatography)

End: Isolated Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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